Cas no 1154583-56-8 (2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine)

• Product Name: 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine
• CAS No: 1154583-56-8
• MF: C₁₈H₁₇N₃
• MW: 275.347683668137
• CID: 5176680
• PubChem ID: 43450798
• Update Time: 2025-10-28

2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinamine, 2-(3,4-dihydro-2(1H)-isoquinolinyl)-
• 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine

• Inchi： 1S/C18H17N3/c19-16-6-7-17-14(11-16)5-8-18(20-17)21-10-9-13-3-1-2-4-15(13)12-21/h1-8,11H,9-10,12,19H2
• InChI Key： SKRGCTJNNKTVIH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(N)=CC=2)C=CC=1N1CCC2=C(C1)C=CC=C2

Additional information on 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine

Introduction to CAS No. 1154583-56-8: 2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)Quinolin-6-Amine

The compound CAS No. 1154583-56-8, also known as 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their unique chemical properties and biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine, allowing researchers to explore its structure-function relationships in greater depth. The molecule's core structure consists of a quinoline ring system fused with a tetrahydroisoquinoline moiety, creating a complex yet stable framework that exhibits intriguing electronic properties.

One of the most notable aspects of this compound is its ability to act as a versatile building block in medicinal chemistry. Studies have shown that CAS No. 1154583-56-8 can be tailored to target specific biological pathways, making it a promising candidate for drug development. For instance, researchers have reported its potential as an inhibitor of certain enzyme systems, which could lead to innovative therapeutic interventions.

In addition to its medicinal applications, 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine has also garnered attention in the field of materials science. Its unique electronic configuration makes it a strong candidate for use in advanced materials such as organic semiconductors and conductive polymers. Recent experiments have demonstrated its ability to enhance the performance of organic electronics by improving charge transport properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and large-scale production.

Furthermore, the compound's stability under various environmental conditions has been thoroughly investigated. Studies indicate that CAS No. 1154583-56-8 exhibits excellent resistance to oxidative degradation and thermal decomposition, making it ideal for applications in harsh environments.

Looking ahead, the potential applications of 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)quinolin-6-amine are vast and varied. Its role in drug discovery continues to expand as researchers uncover new biological targets and mechanisms of action. Additionally, its integration into advanced materials is expected to drive innovation in the electronics industry.

In conclusion, CAS No. 1154583-56-8 stands as a testament to the ingenuity of modern chemistry and its ability to create molecules with transformative potential across multiple disciplines.